Cas no 1179533-31-3 (Benzyl (1-aminopropan-2-yl)carbamate)

• Product Name: Benzyl (1-aminopropan-2-yl)carbamate
• CAS No: 1179533-31-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD16660172
• CID: 2134275
• PubChem ID: 20254264
• Update Time: 2025-10-24

Benzyl (1-aminopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-N-CBZ-propane-1,2-diamine
• Benzyl (1-aminopropan-2-yl)carbamate
• (phenylmethyl) N-(1-azanylpropan-2-yl)carbamate
• A824879
• N-(1-aminopropan-2-yl)carbamic acid (phenylmethyl) ester
• (2-Amino-1-methyl-ethyl)-carbamic acid benzyl ester
• SB37040
• DB-013676
• SB36747
• SCHEMBL856096
• benzyl N-(1-aminopropan-2-yl)carbamate
• DB-069050
• (r)-(2-amino-1-methyl-ethyl)-carbamic acid benzyl ester
• (s)-(2-amino-1-methyl-ethyl)-carbamic acid benzyl ester
• SB31035
• Benzyl(1-aminopropan-2-yl)carbamate
• WS-01929
• DB-061237
• Benzyl (R)-(1-aminopropan-2-yl)carbamate
• 1179533-31-3
• CS-0416155
• W13061

• MDL： MFCD16660172
• Inchi： 1S/C11H16N2O2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)
• InChI Key： GGFHGJCSVCTZJU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CN)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl (1-aminopropan-2-yl)carbamate

Introduction to Benzyl (1-aminopropan-2-yl)carbamate (CAS No. 1179533-31-3)

Benzyl (1-aminopropan-2-yl)carbamate, a compound with the chemical identifier CAS No. 1179533-31-3, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of Benzyl (1-aminopropan-2-yl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a propylamine chain. This configuration imparts specific chemical reactivity and biological activity, making it a valuable candidate for various chemical and biological studies. The presence of both aromatic and aliphatic components in its structure allows for diverse interactions with biological targets, which is a crucial factor in its exploration as a pharmacological agent.

In recent years, there has been growing interest in the synthesis and characterization of carbamate derivatives due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including pharmaceuticals. The research on Benzyl (1-aminopropan-2-yl)carbamate has been particularly focused on its potential role as a precursor in the development of novel therapeutic agents.

One of the most compelling aspects of Benzyl (1-aminopropan-2-yl)carbamate is its versatility in chemical modifications. The benzyl group can be easily replaced or functionalized, allowing chemists to tailor the compound's properties for specific applications. Similarly, the propylamine chain offers opportunities for further derivatization, enabling the creation of more complex molecules with enhanced biological activity. These features make it an attractive scaffold for medicinal chemists seeking to develop new drugs.

The pharmacological properties of Benzyl (1-aminopropan-2-yl)carbamate have been extensively studied in various preclinical models. Research indicates that this compound exhibits potential as an inhibitor of certain enzymes and receptors involved in inflammatory pathways. Its ability to modulate these pathways suggests that it could be effective in treating conditions such as arthritis, inflammation-related diseases, and even certain types of cancer.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of Benzyl (1-aminopropan-2-yl)carbamate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its efficacy and potential side effects. These computational approaches have accelerated the drug discovery process by allowing virtual screening of thousands of compounds before conducting expensive wet lab experiments.

The synthesis of Benzyl (1-aminopropan-2-yl)carbamate has been optimized through various synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic methodologies have enabled the production of this compound in high purity, which is essential for pharmaceutical applications. Additionally, green chemistry principles have been incorporated into its synthesis to minimize environmental impact and improve sustainability.

In conclusion, Benzyl (1-aminopropan-2-yl)carbamate (CAS No. 1179533-31-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatile chemical properties, make it an invaluable tool for chemists and biologists exploring new therapeutic agents. As research continues to uncover more about its biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in the future of medicine.